Cas no 165315-00-4 (2-Oxa-4,7,12-triazatridecan-13-oicacid,1-[2-(dimethylamino)-4-thiazolyl]-9-hydroxy-5-(1-methylethyl)-3,6-dioxo-8,11-bis(phenylmethyl)-,5-thiazolylmethyl ester, [3S-(3R*,6R*,7R*,9R*)]- (9CI))

• Product Name: 2-Oxa-4,7,12-triazatridecan-13-oicacid,1-[2-(dimethylamino)-4-thiazolyl]-9-hydroxy-5-(1-methylethyl)-3,6-dioxo-8,11-bis(phenylmethyl)-,5-thiazolylmethyl ester, [3S-(3R*,6R*,7R*,9R*)]- (9CI)
• CAS No: 165315-00-4
• MF: C₃₅H₄₄N₆O₆S₂
• MW: 708.890465736389
• CID: 224605
• PubChem ID: 482931
• Update Time: 2025-04-19

2-Oxa-4,7,12-triazatridecan-13-oicacid,1-[2-(dimethylamino)-4-thiazolyl]-9-hydroxy-5-(1-methylethyl)-3,6-dioxo-8,11-bis(phenylmethyl)-,5-thiazolylmethyl ester, [3S-(3R*,6R*,7R*,9R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-4,7,12-triazatridecan-13-oicacid,1-[2-(dimethylamino)-4-thiazolyl]-9-hydroxy-5-(1-methylethyl)-3,6-dioxo-8,11-bis(phenylmethyl)-,5-thiazolylmethyl ester, [3S-(3R*,6R*,7R*,9R*)]- (9CI)
• 2-Oxa-4,7,12-triazatridecan-13-oicacid,1-[2-(dimethylamino)-4-thiazolyl]-9-hydroxy-5-(1-methylethyl)-3,6-dioxo-8,11-bis(pheny
• thiazol-5-ylmethyl N-[(1S,3S,4S)-1-benzyl-4-[[(2S)-2-[[2-(dimethylamino)thiazol-4-yl]methoxycarbonylamino]-3-methyl-butanoyl]amino]-3-hydroxy-5-phenyl-pentyl]carbamate
• SCHEMBL7187093
• 2-{[{[2-(Dimethylamino)-1,3-thiazol-4-yl]methoxy}(hydroxy)methylidene]amino}-N-[3-hydroxy-5-({hydroxy[(1,3-thiazol-5-yl)methoxy]methylidene}amino)-1,6-diphenylhexan-2-yl]-3-methylbutanimidic acid
• 2-Oxa-4,7,12-triazatridecan-13-oic acid, 1-(2-(dimethylamino)-4-thiazolyl)-9-hydroxy-5-(1-methylethyl)-3,6-dioxo-8,11-bis(phenylmethyl)-, 5-thiazolylmethyl ester, (3S-(3R*,6R*,7R*,9R*))-
• 2-Oxa-4,7,12-triazatridecan-13-oic acid, 1-[2-(dimethylamino)-4-thiazolyl]-9-hydroxy-5-(1-methylethyl)-3,6-dioxo-8,11-bis(phenylmethyl)-, 5-thiazolylmethyl ester, [3S-(3R*,6R*,7R*,9R*)]-
• 165315-00-4
• DTXSID80937067

• Inchi： 1S/C35H44N6O6S2/c1-23(2)31(40-35(45)46-19-27-21-48-33(37-27)41(3)4)32(43)39-29(16-25-13-9-6-10-14-25)30(42)17-26(15-24-11-7-5-8-12-24)38-34(44)47-20-28-18-36-22-49-28/h5-14,18,21-23,26,29-31,42H,15-17,19-20H2,1-4H3,(H,38,44)(H,39,43)(H,40,45)/t26-,29-,30-,31-/m0/s1
• InChI Key： KEFSTLFADWTTTE-LKZKAFSPSA-N
• SMILES： S1C=NC=C1COC(N[C@@H](CC1C=CC=CC=1)C[C@@H]([C@H](CC1C=CC=CC=1)NC([C@H](C(C)C)NC(=O)OCC1=CSC(N(C)C)=N1)=O)O)=O

Computed Properties

• Exact Mass: 708.27672
• Monoisotopic Mass: 708.27637549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 19
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 155.01